1-(4-Aminophenyl)guanidine nitrate
Description
1-(4-Aminophenyl)guanidine nitrate is a guanidine derivative characterized by a phenyl ring substituted with an amino (-NH₂) group at the para position, coupled with a guanidine moiety and a nitrate counterion.
Properties
CAS No. |
7152-55-8 |
|---|---|
Molecular Formula |
C7H11N5O3 |
Molecular Weight |
213.19 g/mol |
IUPAC Name |
2-(4-aminophenyl)guanidine;nitric acid |
InChI |
InChI=1S/C7H10N4.HNO3/c8-5-1-3-6(4-2-5)11-7(9)10;2-1(3)4/h1-4H,8H2,(H4,9,10,11);(H,2,3,4) |
InChI Key |
DLWXMALRMMRMPS-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1N)N=C(N)N.[N+](=O)(O)[O-] |
Canonical SMILES |
C1=CC(=CC=C1N)N=C(N)N.[N+](=O)(O)[O-] |
Other CAS No. |
7152-55-8 |
Origin of Product |
United States |
Comparison with Similar Compounds
1-(4-Nitrophenyl)guanidine Nitrate (CAS 142992-72-1)
- Structural Difference: Replaces the amino group with a nitro (-NO₂) substituent.
- Higher thermal instability and explosivity compared to the amino derivative due to nitro's energetic nature .
- Safety : Classified as a Class 5.1 oxidizer (UN 1479) with hazards including flammability and toxicity (H272, H302) .
Guanidine Nitrate (CAS 506-93-4)
1-Amino-3-nitroguanidinium Nitrate (ANGN)
- Structural Difference: Features a nitroguanidine backbone with an additional amino group.
- Energetic Properties: Superior detonation velocity (8,950 m/s) and pressure (34.5 GPa) compared to non-nitrated guanidine derivatives .
Physicochemical and Energetic Properties
| Compound | Molecular Weight (g/mol) | Melting Point (°C) | Detonation Velocity (m/s) | Detonation Pressure (GPa) |
|---|---|---|---|---|
| 1-(4-Aminophenyl)guanidine nitrate* | ~243 (estimated) | Not reported | Not studied | Not studied |
| 1-(4-Nitrophenyl)guanidine nitrate | 243.18 | Not reported | Not studied | Not studied |
| Guanidine nitrate | 122.08 | ~214 (decomposes) | 7,100 | 23.4 |
| ANGN | 199.12 | 158 | 8,950 | 34.5 |
*Data inferred from structural analogs .
Environmental Impact
- Guanidine nitrate: EC₅₀ (48-hour) in Daphnia magna = 70.2 mg/L; NOEC = 2.9 mg/L .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
